6-(4-Ethoxyphenyl)-2-oxo-1,2,3,6-tetrahydro-4-pyrimidinecarboxylic acid

• IUPAC Name: 4-(4-ethoxyphenyl)-2-oxo-3,4-dihydro-1H-pyrimidine-6-carboxylic acid
• InChI: InChI=1S/C13H14N2O4/c1-2-19-9-5-3-8(4-6-9)10-7-11(12(16)17)15-13(18)14-10/h3-7,10H,2H2,1H3,(H,16,17)(H2,14,15,18)
• InChI Key: ABGBEPHREKEDJQ-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)C2C=C(NC(=O)N2)C(=O)O
• Molecular Formula: C13H14N2O4
• Molecular Weight: 262.26 g/mol

Description

6-(4-Ethoxyphenyl)-2-oxo-1,2,3,6-tetrahydro-4-pyrimidinecarboxylic acid (6-E-2-oxo-TPCA) is an organic compound belonging to the class of pyrimidinecarboxylic acids. It is a derivative of pyrimidine, which is an important heterocyclic compound found in many natural products. 6-E-2-oxo-TPCA is of interest to scientists due to its potential use in the synthesis of a variety of biologically active compounds.

Scientific Research Applications

• Pharmaceutical Intermediates : One study reports the use of a related compound in the synthesis of apixaban, an anticoagulant. This showcases the role of pyrimidine derivatives in the synthesis of complex pharmaceutical agents (Qing Wang et al., 2017).

• Antimicrobial Activity : Several studies have synthesized pyrimidine derivatives and evaluated their antimicrobial properties. For instance, a series of 1,2,3,4-tetrahydro-2-(hydroxyimino)-pyrimidine-5-carboxylic acids demonstrated significant antibacterial and antifungal activities (R. Shastri, 2019). Another study highlighted the antimicrobial potential of various novel chromone-pyrimidine coupled derivatives (S. Tiwari et al., 2018).

• Synthesis of Novel Compounds : Research has also focused on synthesizing new pyrimidine derivatives with potential therapeutic applications. For instance, the synthesis of novel oxo pyrimido pyrimidine derivatives and their characterization for pharmacological properties (Madhav S. Jadhav et al., 2022).

• Thermodynamic Properties : The study of the thermodynamic properties of pyrimidine derivatives, including the combustion energies and enthalpies of formation, offers insights into their stability and reactivity (O. Klachko et al., 2020).